D-Alanine tert.butyl ester hydrochloride

Specification

• Molecular Weight: 181.7

Introduction

Chemical Identity and Structural Characteristics

D-Alanine tert-butyl ester hydrochloride is an amino acid derivative with the molecular formula C7H16ClNO2 and a molecular weight of 181.66 g/mol. This compound is identified by the CAS Registry Number 59531-86-1 and is recognized by several synonyms in scientific literature. The compound features the D-configuration of alanine with a tert-butyl ester protecting group on the carboxyl terminus, while the amino group exists as a hydrochloride salt.

Nomenclature and Identification

The compound is known by various synonyms in scientific literature and commercial contexts, including:

• tert-Butyl (R)-2-Aminopropionate Hydrochloride

• (R)-2-Aminopropionic Acid tert-Butyl Ester Hydrochloride

• H-D-Ala-OtBu·HCl

• D-Ala-OtBu HCl

These nomenclature variations reflect different naming conventions used in organic chemistry, biochemistry, and peptide science. The systematic IUPAC name emphasizes its stereochemistry with the (R) designation, corresponding to the D-configuration in the amino acid notation system.

Structural Features

The compound incorporates several key structural elements:

• A chiral carbon center with the D-configuration (R-stereochemistry)

• A primary amino group (protonated as the hydrochloride salt)

• A tert-butyl ester group that serves as a protecting group for the carboxyl functionality

• A methyl side chain characteristic of alanine

This structure confers specific chemical and physical properties that make it valuable in various chemical and biochemical applications, particularly in peptide synthesis where protecting groups play crucial roles.

Physical and Chemical Properties

D-Alanine tert-butyl ester hydrochloride exists as a white to almost white crystalline powder or solid at room temperature. Its physical state and appearance provide important preliminary identification characteristics for quality control purposes in research and industrial settings.

Physical Properties

The compound demonstrates a specific set of physical properties that are important for its characterization and application:

Property	Value
Physical State	White to almost white powder to crystal
Melting Point	170-175°C / 208°C (varies by source)
Optical Activity	[α]20/D 1.4±0.3°, c = 2% in ethanol
Specific Rotation	-1.0 to -2.0° (C=2, EtOH)
Refractive Index	-1.4° (C=2, EtOH)
Molecular Weight	181.66 g/mol

The discrepancy in melting point values between sources may be attributed to differences in sample purity, measurement techniques, or crystalline forms. The specific optical rotation confirms the D-configuration of the compound and serves as an important quality control parameter.

Solubility Profile

The compound exhibits a versatile solubility profile that facilitates its use in various research protocols:

Solvent	Solubility
Water	Soluble
Chloroform	Soluble
Dichloromethane	Soluble
Ethyl Acetate	Soluble
DMSO	Soluble
Acetone	Soluble
Ethanol	Soluble (used for optical rotation measurements)

This broad solubility profile enables researchers to incorporate the compound into various reaction systems and formulations, making it particularly valuable in peptide synthesis and pharmaceutical development contexts.

Stability Characteristics

D-Alanine tert-butyl ester hydrochloride exhibits specific stability properties that influence its handling and storage requirements:

• Hygroscopic nature: The compound readily absorbs moisture from the air, necessitating storage in sealed containers

• Requires storage under inert gas to prevent degradation

• Recommended storage in cool (preferably <15°C), dark conditions

• Room temperature storage is acceptable when properly sealed and protected from moisture

These stability considerations are crucial for maintaining the compound's integrity during long-term storage and research applications.

Comparative Analysis with Related Compounds

D-Alanine tert-butyl ester hydrochloride belongs to a family of protected amino acid derivatives. Understanding its relationship to similar compounds provides valuable context for its applications and properties.

Comparison with L-Alanine tert-butyl ester hydrochloride

The L-enantiomer of this compound (L-Alanine tert-butyl ester hydrochloride) differs primarily in its stereochemistry, resulting in:

• Opposite specific rotation values

• Different biological activities

• Alternative applications in peptide synthesis, particularly for naturally occurring L-amino acid peptides

Relationship to N-Methyl-D-alanine tert-butyl ester hydrochloride

N-Methyl-D-alanine tert-butyl ester hydrochloride features an additional methyl group on the amino nitrogen, resulting in:

• Modified reactivity of the amino group

• Different conformational preferences

• Enhanced resistance to enzymatic degradation in resulting peptides

• Specialized applications in peptidomimetics and pharmaceutical research

These structural variations within the same family of compounds allow researchers to fine-tune properties for specific research objectives in peptide science and drug development.